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Introduction
Tetradecyltrimethylammonium bromide (TTAB), also known as Myristyltrimethylammonium

bromide (MTAB), is a quaternary ammonium compound and a well-characterized cationic

surfactant.[1][2][3] Its amphiphilic nature, consisting of a long hydrophobic alkyl chain

(tetradecyl) and a hydrophilic quaternary ammonium head group, allows it to significantly

reduce surface tension and form micelles in aqueous solutions.[1] These properties make

TTAB a versatile compound with applications in drug delivery, as a disinfectant, in the synthesis

of nanomaterials, and as a laboratory reagent.[1][2] This guide provides a comprehensive

overview of its core physical and chemical properties, experimental protocols for their

determination, and logical workflows for researchers, scientists, and drug development

professionals.

Core Physical and Chemical Properties
The fundamental properties of TTAB are summarized below. It typically appears as a white to

off-white crystalline powder.[1][4][5] It is stable under normal conditions but is hygroscopic and

incompatible with strong oxidizing agents.[2]

Table 1: General Physicochemical Properties of TTAB
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Property Value Source

Molecular Formula C₁₇H₃₈BrN [1][6][7]

Molecular Weight 336.4 g/mol [3][6][7]

CAS Number 1119-97-7 [3][7]

Appearance
White to almost white

crystalline powder
[4][5][8]

Melting Point 245-250 °C [2][9]

Bulk Density ~600 kg/m ³ [9]

Purity Typically ≥98% or >99% [4][7]

Solubility
TTAB is readily soluble in water.[1] Its solubility is a critical factor for its function as a surfactant.

The solubility in various common laboratory solvents has also been documented.

Table 2: Solubility of TTAB in Various Solvents

Solvent Solubility Source

Water 20 g/100 mL (200 g/L) at 20 °C

Ethanol 33 mg/mL [7][9]

DMSO 16 mg/mL [7][9]

DMF 2 mg/mL [7][9]

PBS (pH 7.2) 5 mg/mL [7][9]

Surfactant Properties
As a surfactant, the most critical properties of TTAB relate to its behavior at interfaces and its

ability to self-assemble into micelles in solution. This self-assembly occurs above a specific

concentration known as the Critical Micelle Concentration (CMC).
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Critical Micelle Concentration (CMC)
The CMC is the concentration of surfactant above which micelles spontaneously form. It is a

key parameter that indicates the efficiency of a surfactant; a lower CMC means less surfactant

is needed to saturate interfaces and form micelles.[10] The CMC of TTAB is influenced by

factors such as temperature and the presence of electrolytes.[10][11][12]

Table 3: Critical Micelle Concentration (CMC) of TTAB in Aqueous Solutions

Temperature (°C) CMC (mM) Conditions Source

25 ~3.56 Pure Water [12]

25 ~1.0 In 0.01 M KBr [11]

25 - 40 3.74 - 4.39 Pure Water [13]

30
Varies with co-

surfactant

Mixed micellar

systems
[14]

Surface Tension
TTAB significantly lowers the surface tension of water. As the concentration of TTAB increases,

the surface tension decreases until the CMC is reached, after which it remains relatively

constant.[15][16]

Table 4: Surface Tension Properties of TTAB

Property Value Conditions Source

Minimum Surface

Tension (γ_cmc)
~36.0 mN/m In 0.01 M KBr at 25 °C [11]

Minimum Surface

Area per Molecule

(A_min)

42 Å²
Calculated via Gibbs

equation
[11]

Krafft Point
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The Krafft point (or Krafft temperature) is the minimum temperature at which a surfactant can

form micelles. Below this temperature, the solubility of the surfactant is too low for the

concentration to reach the CMC. The Krafft temperature of TTAB is affected by the presence of

different ions in the solution.[17] For instance, strong kosmotropes (ions that promote water

structure) and moderate chaotropes (ions that disrupt water structure) can decrease the Krafft

point of TTAB.[17][18]

Logical and Experimental Workflows
The following diagrams illustrate the fundamental structure-property relationship of TTAB and

the experimental workflows for determining its key surfactant properties.

Figure 1: Structure-Property Relationship of TTAB
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Caption: Figure 1: Structure-Property Relationship of TTAB.

Experimental Protocols
Accurate determination of surfactant properties like the CMC is crucial for research and

application. Several well-established methods are used, each relying on the detection of a

sharp change in a physical property of the solution at the micellar transition point.[15]

Determination of Critical Micelle Concentration (CMC)
The CMC can be determined using various techniques, including conductivity measurements,

surface tensiometry, and fluorescence spectroscopy.[19][20]

Protocol 6.1.1: CMC Determination by Conductivity

This method is suitable for ionic surfactants like TTAB.[21] The principle is based on the

change in molar conductivity as surfactant monomers aggregate into less mobile micelles.

Preparation: Prepare a series of aqueous solutions of TTAB with concentrations spanning

the expected CMC (e.g., from 0.1 mM to 10 mM). Use high-purity water.

Measurement: Calibrate a conductivity meter. Measure the specific conductance of each

solution at a constant, controlled temperature.

Data Analysis: Plot the specific conductance as a function of the TTAB concentration.

CMC Determination: The plot will show two linear regions with different slopes. The point of

intersection of these two lines corresponds to the CMC.[21] The change in slope occurs

because the micelles, along with their bound counterions, have a lower mobility than the free

monomeric ions.[21]
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Figure 2: Workflow for CMC Determination by Conductivity
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Caption: Figure 2: Workflow for CMC Determination by Conductivity.

Protocol 6.1.2: CMC Determination by Surface Tension

This is a classic and widely applicable method for all types of surfactants.[15][21]

Preparation: Prepare a series of TTAB solutions in high-purity water, with concentrations

spanning the expected CMC.
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Measurement: Using a tensiometer (employing the Wilhelmy plate or du Noüy ring method),

measure the surface tension of each solution at a constant temperature.[22][23][24] Ensure

the measuring probe is thoroughly cleaned before each measurement.

Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the TTAB

concentration (log C).

CMC Determination: The plot will show a sharp decrease in surface tension followed by a

plateau. The concentration at which the curve breaks and becomes horizontal is the CMC.

[15][24] Above this point, the interface is saturated with monomers, and additional surfactant

molecules form micelles in the bulk solution.[15]
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Figure 3: Workflow for CMC Determination by Surface Tension
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Caption: Figure 3: Workflow for CMC Determination by Surface Tension.

Protocol 6.1.3: CMC Determination by Fluorescence Spectroscopy

This sensitive method utilizes a fluorescent probe, such as pyrene, whose spectral properties

change upon partitioning from the aqueous environment to the hydrophobic core of a micelle.

[25]
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Preparation: Prepare a series of TTAB solutions spanning the expected CMC. To each

solution, add a small, constant amount of a stock solution of a hydrophobic fluorescent probe

(e.g., pyrene) to achieve a final probe concentration in the micromolar range.

Measurement: Excite the solutions at an appropriate wavelength for the probe (for pyrene,

~335 nm) and record the fluorescence emission spectrum.

Data Analysis: Analyze the change in the fluorescence spectrum as a function of TTAB

concentration. For pyrene, a common method is to plot the ratio of the intensity of the first

and third vibronic peaks (I₁/I₃). This ratio is sensitive to the polarity of the probe's

microenvironment.

CMC Determination: The I₁/I₃ ratio will be high in the polar aqueous environment and will

decrease significantly as the probe moves into the nonpolar micellar core. The CMC is

determined from the midpoint of the sigmoidal transition in the plot of the I₁/I₃ ratio versus

surfactant concentration.[25]

Applications in Drug Development
The properties of TTAB make it a valuable excipient in pharmaceutical formulations.

Solubilizing Agent: TTAB micelles can encapsulate poorly water-soluble drugs in their

hydrophobic cores, increasing their apparent solubility and bioavailability.

Permeation Enhancer: As a cationic surfactant, TTAB can interact with negatively charged

biological membranes, transiently increasing their permeability to facilitate drug absorption.

Antimicrobial Agent: Its quaternary ammonium structure gives it inherent antimicrobial

properties, making it useful as a preservative in topical and ophthalmic formulations.[1]

Nanoparticle Formulation: TTAB can be used as a stabilizer or templating agent in the

synthesis of drug-loaded nanoparticles and other drug delivery systems.[2]

Safety and Handling
TTAB is harmful if swallowed and causes skin and serious eye irritation.[5][26] It may also

cause respiratory irritation and potential damage to organs through prolonged or repeated
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exposure.[5][26] It is very toxic to aquatic life with long-lasting effects.[5][8] Therefore,

appropriate personal protective equipment (gloves, safety glasses) should be used when

handling the powder.[26] It should be stored in a well-ventilated place, below +30°C, and kept

dry.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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